2-(Ethylamino)-2-(p-tolyl)acetonitrile
Overview
Description
2-(Ethylamino)-2-(p-tolyl)acetonitrile, also known as Et-Tolam, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of acetonitrile, which is a colorless liquid used in the production of organic compounds. Et-Tolam is a white crystalline solid that is soluble in organic solvents such as ethanol and acetone. In
Mechanism Of Action
The mechanism of action of 2-(Ethylamino)-2-(p-tolyl)acetonitrile is not fully understood. However, studies have shown that 2-(Ethylamino)-2-(p-tolyl)acetonitrile inhibits the growth of cancer cells by inducing apoptosis, which is programmed cell death. Additionally, 2-(Ethylamino)-2-(p-tolyl)acetonitrile has been shown to inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, which are essential for the growth and proliferation of cancer cells.
Biochemical And Physiological Effects
2-(Ethylamino)-2-(p-tolyl)acetonitrile has been shown to exhibit both biochemical and physiological effects. Biochemically, 2-(Ethylamino)-2-(p-tolyl)acetonitrile has been shown to inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, which are essential for the growth and proliferation of cancer cells. Additionally, 2-(Ethylamino)-2-(p-tolyl)acetonitrile has been shown to induce apoptosis in cancer cells. Physiologically, 2-(Ethylamino)-2-(p-tolyl)acetonitrile has been shown to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer.
Advantages And Limitations For Lab Experiments
2-(Ethylamino)-2-(p-tolyl)acetonitrile has several advantages and limitations for lab experiments. Advantages include its low toxicity and high solubility in organic solvents such as ethanol and acetone. Additionally, 2-(Ethylamino)-2-(p-tolyl)acetonitrile is relatively easy to synthesize, making it a cost-effective compound for research purposes. Limitations include its limited stability in aqueous solutions and its potential for degradation under certain conditions.
Future Directions
There are several future directions for research on 2-(Ethylamino)-2-(p-tolyl)acetonitrile. One potential direction is to investigate its potential as a therapeutic agent for the treatment of cancer. Another potential direction is to explore its potential as a building block for the synthesis of other compounds. Additionally, further research is needed to fully understand the mechanism of action of 2-(Ethylamino)-2-(p-tolyl)acetonitrile and its biochemical and physiological effects.
Scientific Research Applications
2-(Ethylamino)-2-(p-tolyl)acetonitrile has been studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, 2-(Ethylamino)-2-(p-tolyl)acetonitrile has been shown to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. Additionally, 2-(Ethylamino)-2-(p-tolyl)acetonitrile has been shown to exhibit antibacterial and antifungal activity against various microorganisms. In organic synthesis, 2-(Ethylamino)-2-(p-tolyl)acetonitrile has been used as a building block for the synthesis of other compounds. In material science, 2-(Ethylamino)-2-(p-tolyl)acetonitrile has been used as a precursor for the synthesis of metal complexes.
properties
IUPAC Name |
2-(ethylamino)-2-(4-methylphenyl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2/c1-3-13-11(8-12)10-6-4-9(2)5-7-10/h4-7,11,13H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEQGVZMYMHHNHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(C#N)C1=CC=C(C=C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Ethylamino)-2-(p-tolyl)acetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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